methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate

• IUPAC Name: methyl 4-[2-oxo-2-(2,4,6-trimethylanilino)ethoxy]benzoate
• InChI: InChI=1S/C19H21NO4/c1-12-9-13(2)18(14(3)10-12)20-17(21)11-24-16-7-5-15(6-8-16)19(22)23-4/h5-10H,11H2,1-4H3,(H,20,21)
• InChI Key: YIMFRJISAIVCGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

Methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate, also known as MMB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzoate ester family and has a molecular weight of 357.44 g/mol. MMB is a white to off-white crystalline powder that is soluble in organic solvents such as chloroform, acetone, and ethanol.

Mechanism of Action

The mechanism of action of methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate involves the formation of a complex between the compound and zinc ions. This complex results in a change in the fluorescence properties of this compound, allowing for the detection and quantification of zinc ions in biological samples. The exact mechanism of this process is still under investigation, but it is believed to involve the coordination of the zinc ion with the oxygen atoms of the benzoate ester and oxoethoxy groups of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on biological systems. The compound is relatively non-toxic and does not interact significantly with other biomolecules. This makes it an ideal tool for studying the role of zinc ions in biological systems without interfering with other cellular processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate is its high selectivity and sensitivity for zinc ions. This makes it an ideal tool for studying the role of zinc in biological systems. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experimental settings.
One of the primary limitations of this compound is its limited solubility in aqueous solutions. This can make it difficult to use in certain experimental settings. Additionally, the use of this compound as a fluorescent probe is limited to the detection of zinc ions, limiting its utility in other areas of scientific research.

Future Directions

There are several potential future directions for the use of methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate in scientific research. One area of interest is the development of new fluorescent probes based on the structure of this compound. These probes could be designed to detect other metal ions or biomolecules, expanding the utility of this class of compounds.
Another potential future direction is the use of this compound in the development of new therapeutic agents. The high selectivity and sensitivity of this compound for zinc ions could be exploited to develop new drugs for the treatment of diseases that involve zinc dysregulation.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound has been shown to have high selectivity and sensitivity for zinc ions, making it an ideal tool for studying the role of zinc in biological systems. While there are limitations to the use of this compound in certain experimental settings, the compound has significant potential for future research and development.

Synthesis Methods

The synthesis of methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate involves the reaction between mesitylamine and methyl 4-(chloromethyl)benzoate in the presence of a base such as triethylamine. This reaction results in the formation of this compound as the final product. The synthesis of this compound is a relatively simple and straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

Methyl 4-[2-(mesitylamino)-2-oxoethoxy]benzoate has been used extensively in scientific research as a tool for studying various biological processes. One of the primary applications of this compound is as a fluorescent probe for the detection of zinc ions in biological samples. This compound has been shown to have high selectivity and sensitivity for zinc ions, making it an ideal tool for studying the role of zinc in biological systems.